Cas no 1313002-29-7 ((S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid)

• Product Name: (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• CAS No: 1313002-29-7
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD02179098
• CID: 4771324
• Update Time: 2026-02-26

(S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]diazinane-3-carboxylic acid
• (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid

• MDL： MFCD02179098
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-6-4-5-7(11-12)8(13)14/h7,11H,4-6H2,1-3H3,(H,13,14)
• InChI Key： LVMKLJNPZFPBBD-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C(=O)O)N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: -1.3
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid

Introduction to (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic Acid (CAS No. 1313002-29-7)

The compound (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid (CAS No. 1313002-29-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound is characterized by its unique structure, which includes a hexahydropyridazine ring system and a tert-butoxycarbonyl (Boc) protecting group. The Boc group is widely used in peptide synthesis and other organic reactions to temporarily block functional groups, ensuring precise control over reaction pathways.

Recent studies have highlighted the potential of this compound in drug discovery, especially in the development of neuroprotective agents and anticancer drugs. The hexahydropyridazine framework is known for its versatility, allowing for various substitution patterns that can enhance bioavailability and target specificity. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

The synthesis of (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid involves a multi-step process that includes the formation of the hexahydropyridazine ring and subsequent functionalization with the Boc group. This process requires meticulous control over reaction conditions to ensure high yields and stereochemical integrity. The stereochemistry of the compound is critical, as it influences the biological activity of the final product.

In terms of applications, this compound has shown promise in enzyme inhibition studies, particularly targeting kinases involved in cellular signaling pathways. Its ability to modulate these pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets, further accelerating its potential therapeutic applications.

The CAS number 1313002-29-7 uniquely identifies this compound within chemical databases, ensuring accurate referencing in scientific literature and regulatory filings. This is crucial for maintaining consistency and reproducibility in research involving this molecule. Additionally, its inclusion in major chemical databases facilitates its discovery by researchers worldwide, fostering collaboration and innovation.

Looking ahead, ongoing research aims to optimize the synthesis of (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid to improve scalability and reduce production costs. This would make it more accessible for large-scale studies and eventual clinical trials. Furthermore, investigations into its metabolic stability and pharmacokinetics are essential for determining its suitability as a drug candidate.

In conclusion, (S)-1-(Tert-Butoxycarbonyl)hexahydropyridazine-3-carboxylic acid (CAS No. 1313002-29-7) represents a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in chemical research, positions it as a key player in the development of novel therapeutic agents.